Cas no 2110689-95-5 (1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2110689-95-5
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 6370399
• PubChem ID: 165857143
• Update Time: 2025-10-29

1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile
• EN300-1780770
• 2110689-95-5

• Inchi： 1S/C8H8N2S/c9-5-8(2-1-3-8)7-4-11-6-10-7/h4,6H,1-3H2
• InChI Key： OBZMXJREQSUMEJ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2110689-95-5)

1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2110689-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a thiazole ring and a cyclobutane scaffold, linked via a carbonitrile functional group. Its distinct architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The thiazole moiety in 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile is a heterocyclic ring containing sulfur and nitrogen, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This characteristic enhances the compound's potential as a building block for designing molecules with improved pharmacokinetic properties. Researchers are particularly interested in its role in modulating enzyme interactions and receptor binding, making it a hot topic in medicinal chemistry discussions.

Recent trends in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile. Machine learning models frequently analyze such molecules for their potential in targeting novel biological pathways. This aligns with growing searches for "innovative heterocyclic compounds in drug development" and "sulfur-containing bioactive molecules," positioning this compound as relevant to current research priorities.

From a synthetic chemistry perspective, the cyclobutane ring in this molecule presents interesting challenges and opportunities. The strained four-membered ring can influence the compound's conformational flexibility and stability, factors that are crucial when designing drug candidates with optimal bioavailability. These properties have led to increased interest in "strained ring systems in medicinal chemistry," a frequently searched term among pharmaceutical researchers.

The carbonitrile functional group (-C≡N) in 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile serves as a versatile handle for further chemical modifications. This feature makes the compound particularly valuable in combinatorial chemistry and parallel synthesis approaches, which are widely employed in modern drug discovery programs. Its presence also contributes to the molecule's polarity and potential interactions with biological targets.

In agrochemical applications, the thiazole component of this compound has shown promise in the development of novel pesticides and herbicides. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are actively investigating 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile derivatives as potential candidates for next-generation crop protection agents. This aligns with trending searches for "eco-friendly pesticide intermediates" and "heterocyclic compounds in agriculture."

The physicochemical properties of 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile, including its molecular weight (178.23 g/mol) and lipophilicity parameters, make it suitable for various formulation strategies. These characteristics are particularly important when considering the compound's potential applications in different delivery systems, a topic frequently explored in pharmaceutical development forums.

Quality control and analytical characterization of 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's unique structural features produce distinctive spectral signatures that facilitate its identification and purity assessment, crucial factors for research and industrial applications.

As the pharmaceutical industry continues to explore novel chemical spaces for drug development, compounds like 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile are gaining prominence. Their ability to serve as versatile intermediates for creating diverse molecular libraries positions them as valuable assets in the quest for new therapeutic agents, particularly in areas such as infectious diseases and metabolic disorders.

The commercial availability of 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2110689-95-5) has expanded in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various quantities, with purity specifications tailored to different application requirements, from preliminary screening to advanced development stages.

Looking forward, the scientific community anticipates continued interest in 1-(1,3-thiazol-4-yl)cyclobutane-1-carbonitrile and its derivatives. As computational chemistry tools become more sophisticated and high-throughput screening methods advance, this compound's potential applications are likely to expand further, making it a molecule to watch in coming years.